Cas no 139266-65-2 (2-Furanacetic acid,2,3-dihydro-2-hydroxy-5-(4-methylphenyl)-3-oxo-, methyl ester)

• Product Name: 2-Furanacetic acid,2,3-dihydro-2-hydroxy-5-(4-methylphenyl)-3-oxo-, methyl ester
• CAS No: 139266-65-2
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 163781
• PubChem ID: 3071915
• Update Time: 2025-04-19

2-Furanacetic acid,2,3-dihydro-2-hydroxy-5-(4-methylphenyl)-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetic acid,2,3-dihydro-2-hydroxy-5-(4-methylphenyl)-3-oxo-, methyl ester
• methyl 2-[5-(4-methylphenyl)-3-oxofuran-2-yl]ethaneperoxoate
• BRN 5440075
• methyl [5-(4-methylphenyl)-3-oxo-2,3-dihydrofuran-2-yl]ethaneperoxoate
• Methyl 2,3-dihydro-2-hydroxy-5-(4-methylphenyl)-3-oxo-2-furanacetate
• 2-Furanacetic acid, 2,3-dihydro-2-hydroxy-5-(4-methylphenyl)-3-oxo-, methyl ester
• 139266-65-2
• DTXSID80930417

• Inchi： 1S/C14H14O5/c1-9-3-5-10(6-4-9)12-7-11(15)13(18-12)8-14(16)19-17-2/h3-7,13H,8H2,1-2H3
• InChI Key： MFLXSEBIOBDWRU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=CC(C1CC(=O)OOC)=O

Computed Properties

• Exact Mass: 262.08412
• Monoisotopic Mass: 262.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• XLogP3: 2

Experimental Properties

• Density: 1.237
• Boiling Point: 382.3°Cat760mmHg
• Flash Point: 169.5°C
• Refractive Index: 1.54
• PSA: 61.83